Cas no 1361681-45-9 (5-Amino-6-(2,4-dichlorophenyl)nicotinic acid)

• Product Name: 5-Amino-6-(2,4-dichlorophenyl)nicotinic acid
• CAS No: 1361681-45-9
• MF: C₁₂H₈Cl₂N₂O₂
• MW: 283.110120773315
• CID: 4928656
• Update Time: 2025-06-29

5-Amino-6-(2,4-dichlorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-6-(2,4-dichlorophenyl)nicotinic acid

• Inchi： 1S/C12H8Cl2N2O2/c13-7-1-2-8(9(14)4-7)11-10(15)3-6(5-16-11)12(17)18/h1-5H,15H2,(H,17,18)
• InChI Key： AECZVNCCGYKFKJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(=CC(C(=O)O)=CN=1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 317
• XLogP3: 2.6
• Topological Polar Surface Area: 76.2

Additional information on 5-Amino-6-(2,4-dichlorophenyl)nicotinic acid

Introduction to 5-Amino-6-(2,4-dichlorophenyl)nicotinic Acid (CAS No. 1361681-45-9)

5-Amino-6-(2,4-dichlorophenyl)nicotinic acid (CAS No. 1361681-45-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound belongs to the nicotinic acid derivatives, a class of molecules known for their diverse pharmacological effects. The presence of both amino and carboxylic acid functional groups, coupled with the electron-withdrawing nature of the 2,4-dichlorophenyl substituent, makes this molecule a promising candidate for further investigation in drug discovery and development.

The structural framework of 5-Amino-6-(2,4-dichlorophenyl)nicotinic acid is derived from nicotinic acid, a well-known B-complex vitamin that plays a crucial role in energy metabolism. However, modifications to the parent structure, such as the introduction of chlorine atoms at the 2 and 4 positions of the phenyl ring, introduce additional pharmacological relevance. These substitutions can alter the electronic properties of the molecule, influencing its interactions with biological targets. The compound’s solubility profile and stability under various conditions are also critical factors that determine its suitability for different applications in pharmaceutical research.

In recent years, there has been growing interest in nicotinic acid derivatives due to their potential therapeutic applications. Studies have suggested that these compounds may exhibit properties such as anti-inflammatory, antioxidant, and antimicrobial activities. The 2,4-dichlorophenyl moiety in 5-Amino-6-(2,4-dichlorophenyl)nicotinic acid is particularly noteworthy, as it can enhance binding affinity to certain biological receptors. This feature has prompted researchers to explore its potential as a lead compound for developing novel therapeutic agents.

One of the most compelling aspects of 5-Amino-6-(2,4-dichlorophenyl)nicotinic acid is its versatility in chemical modifications. The presence of both an amino group and a carboxylic acid group provides multiple sites for further functionalization. This flexibility allows chemists to tailor the molecule’s properties by introducing additional substituents or by modifying existing functional groups. Such modifications can be crucial in optimizing drug-like characteristics such as bioavailability, metabolic stability, and target specificity.

From a synthetic chemistry perspective, the preparation of 5-Amino-6-(2,4-dichlorophenyl)nicotinic acid involves multi-step organic reactions that require precise control over reaction conditions. The synthesis typically begins with the chlorination of a suitable precursor followed by condensation reactions to introduce the amino and carboxylic acid functionalities. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to achieve higher yields and purities. The development of efficient synthetic routes is essential for scaling up production and making this compound more accessible for research purposes.

The pharmacological potential of 5-Amino-6-(2,4-dichlorophenyl)nicotinic acid has been explored in several preclinical studies. Research indicates that this compound may interact with enzymes and receptors involved in various metabolic pathways. For instance, it has shown promise in modulating enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. Additionally, its ability to influence neurotransmitter systems has led to investigations into its potential effects on central nervous system disorders.

In vitro studies have demonstrated that 5-Amino-6-(2,4-dichlorophenyl)nicotinic acid exhibits inhibitory activity against certain bacterial strains, suggesting its antimicrobial properties. This finding is particularly relevant in light of increasing concerns about antibiotic resistance. By targeting bacterial enzymes or metabolic pathways differently from conventional antibiotics, this compound could offer a novel approach to combating infections caused by resistant pathogens.

The compound’s interaction with biological targets also raises interesting questions about its mechanism of action. Computational modeling and molecular docking studies have been instrumental in understanding how 5-Amino-6-(2,4-dichlorophenyl)nicotinic acid binds to its intended targets at the molecular level. These studies provide valuable insights into optimizing drug design by predicting how structural modifications might affect binding affinity and selectivity.

Future research directions for 5-Amino-6-(2,4-dichlorophenyl)nicotinic acid include exploring its efficacy in animal models and human clinical trials. If preclinical data continue to support its therapeutic potential, this compound could move closer to becoming a viable treatment option for various diseases. Additionally, investigating its pharmacokinetic properties will be crucial for determining appropriate dosing regimens and minimizing potential side effects.

The synthesis and characterization of analogs derived from 5-Amino-6-(2,4-dichlorophenyl)nicotinic acid represent another exciting avenue for research. By systematically varying substituents on the phenyl ring or introducing other functional groups, scientists can generate libraries of compounds with tailored properties. High-throughput screening techniques can then be employed to identify derivatives with enhanced activity or improved pharmacological profiles.

In conclusion,5-Amino-6-(2,4-dichlorophenyl)nicotinic acid (CAS No. 1361681-45-9) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and substituents makes it a versatile scaffold for developing novel therapeutic agents. Ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, paving the way for innovative treatments across multiple therapeutic areas.